Cas no 1251709-87-1 (2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide)

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide structure

1251709-87-1 structure

Product Name:2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide

CAS No:1251709-87-1

MF:C₁₈H₂₀N₄O₄S

MW:388.440802574158

CID:6498671

Update Time:2023-12-26

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide
- 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]acetamide
- 5-Thiazoleacetamide, N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]-2,4-dimethyl-
- Inchi： 1S/C18H20N4O4S/c1-11-15(27-12(2)20-11)8-17(23)19-9-18-21-16(22-26-18)10-25-14-6-4-13(24-3)5-7-14/h4-7H,8-10H2,1-3H3,(H,19,23)
- InChI Key： NSJDCOKHEJOEQE-UHFFFAOYSA-N
- SMILES： S1C(CC(NCC2ON=C(COC3=CC=C(OC)C=C3)N=2)=O)=C(C)N=C1C

Computed Properties

Exact Mass: 388.121
Monoisotopic Mass: 388.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 27
Rotatable Bond Count: 8
Complexity: 478
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 128A^2

2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-({3-(4-methoxyphenoxy)methyl-1,2,4-oxadiazol-5-yl}methyl)acetamide Pricemore >>

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